Cas no 1099112-22-7 (N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide)

N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide is a sulfonamide derivative featuring an indole core structure, which is of interest in pharmaceutical and agrochemical research due to its potential bioactivity. The compound’s key advantages include its well-defined molecular structure, high purity, and stability under standard conditions, making it suitable for synthetic applications and mechanistic studies. The presence of both sulfonamide and indole moieties may contribute to interactions with biological targets, such as enzymes or receptors, offering utility in drug discovery. Its synthetic accessibility and compatibility with further functionalization enhance its versatility as a building block in organic and medicinal chemistry.
N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide structure
1099112-22-7 structure
Product Name:N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide
CAS No:1099112-22-7
MF:C10H12N2O3S
MW:240.278881072998
CID:6792473
PubChem ID:43242218
Update Time:2025-06-12

N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS009110501
    • MFCD11647422
    • 1-Methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid methylamide
    • 1-Methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid methylamide, 95%
    • N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide
    • 1099112-22-7
    • SCHEMBL10154069
    • Inchi: 1S/C10H12N2O3S/c1-11-16(14,15)8-3-4-9-7(5-8)6-10(13)12(9)2/h3-5,11H,6H2,1-2H3
    • InChI Key: UMPSWRGYZMPBAL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)CC(N2C)=O)(NC)(=O)=O

Computed Properties

  • Exact Mass: 240.05686342g/mol
  • Monoisotopic Mass: 240.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.9Ų

N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572981-1g
1-Methyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid methylamide, 95%; .
1099112-22-7 95%
1g
€551.00 2024-08-02

Additional information on N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide

Recent Advances in the Study of N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide (CAS: 1099112-22-7)

N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide (CAS: 1099112-22-7) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its indole core and sulfonamide functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research involving N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide is its role as a potent inhibitor of carbonic anhydrase (CA) isoforms. CAs are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including cancer, glaucoma, and epilepsy. Recent findings suggest that N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide exhibits selective inhibition against specific CA isoforms, making it a valuable candidate for targeted therapy.

In addition to its CA inhibitory activity, N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide has been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK/ERK cascades. Furthermore, its ability to inhibit tumor angiogenesis and metastasis has been highlighted in recent in vivo models, suggesting its potential as a multifunctional anticancer agent.

The synthesis and structural optimization of N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. Structure-activity relationship (SAR) studies have identified critical functional groups that enhance binding affinity and selectivity, paving the way for the development of next-generation therapeutics.

Despite these promising findings, challenges remain in the clinical translation of N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, N,1-dimethyl-2-oxo-3H-indole-5-sulfonamide (CAS: 1099112-22-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its molecular mechanisms and optimize its pharmacological properties, positioning it as a valuable candidate for future drug development. This research brief highlights the latest advancements and underscores the need for further investigation to fully realize its clinical potential.

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